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Abstract

Tixadil is a thioxanthene derivative that has been classified as a coronary vasodilator and a
sedative agent. This technical guide provides a comprehensive overview of the available
chemical and physical properties of Tixadil, offering a foundational resource for researchers
and professionals in drug development. Due to the limited publicly available data on its specific
pharmacological actions, this document also contextualizes its properties within the broader
class of thioxanthene compounds, which are primarily recognized for their antipsychotic effects
mediated through dopamine D2 receptor antagonism.

Chemical Identity and Structure

Tixadil, also known by its chemical synonym B.S. 7561, is chemically designated as 1-phenyl-
N-[2-(9H-thioxanthen-9-yl)ethyl]propan-2-amine.[1] Its fundamental chemical information is

summarized below.
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Identifier Value

1-phenyl-N-[2-(9H-thioxanthen-9-

IUPAC Name )
yl)ethyl]propan-2-amine
CAS Number 2949-95-3
Molecular Formula C24H25NS
Molecular Weight 359.53 g/mol
B.S. 7561, N-(a-Methylphenethyl)-9H-
Synonyms

thioxanthene-9-ethanamine

While a definitive, experimentally confirmed 2D structure diagram for Tixadil is not readily
available in the public domain, its structure can be inferred from its [IUPAC name.

Physicochemical Properties

A summary of the known and calculated physicochemical properties of Tixadil is presented in
the table below. It is important to note that some of these values are predicted and may differ
from experimentally determined values.

Property Value Source
Density 1.114 g/cm3 Calculated
Boiling Point 492.2 °C at 760 mmHg Calculated
Flash Point 251.5°C Calculated
Melting Point Data not available -

Solubility Data not available -

Pharmacological Profile (Contextual)

Direct and detailed pharmacological studies on Tixadil are scarce in publicly accessible
literature. However, its classification as a thioxanthene provides a basis for understanding its
potential mechanism of action.
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Thioxanthenes are a class of compounds structurally related to phenothiazines, primarily
known for their antipsychotic properties.[1][2][3] The therapeutic effects of many thioxanthenes
are attributed to their antagonism of dopamine D2 receptors in the central nervous system.[4]
[5] This action modulates dopaminergic neurotransmission, which is a key target in the
treatment of psychosis.

The initial classification of Tixadil as a coronary vasodilator and sedative agent suggests a
broader pharmacological profile than typical antipsychotics. The "-dil" suffix in its name is often
associated with vasodilatory properties, a characteristic seen in other compounds. However,
without specific experimental data, the precise mechanisms underlying these potential effects
remain unelucidated.

Potential Signaling Pathways

Given its thioxanthene core, Tixadil could potentially interact with signaling pathways
modulated by dopamine D2 receptors. A simplified representation of a generic dopamine
receptor signaling pathway is provided below. It is crucial to emphasize that this is a
generalized pathway and Tixadil's specific effects have not been experimentally determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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